molecular formula C10H11ClO B14823071 2-Chloro-4-(cyclopropylmethyl)phenol

2-Chloro-4-(cyclopropylmethyl)phenol

Cat. No.: B14823071
M. Wt: 182.64 g/mol
InChI Key: BVPGEROOIUREPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-4-(cyclopropylmethyl)phenol is a chlorinated phenolic compound featuring a cyclopropylmethyl substituent at the para position relative to the hydroxyl group. The cyclopropylmethyl group introduces steric bulk and moderate electron-donating effects, which may influence its solubility, acidity, and reactivity compared to other 4-substituted chlorophenols. Such compounds often serve as intermediates in pharmaceuticals, agrochemicals, or materials science, though explicit applications for this derivative require further study .

Properties

Molecular Formula

C10H11ClO

Molecular Weight

182.64 g/mol

IUPAC Name

2-chloro-4-(cyclopropylmethyl)phenol

InChI

InChI=1S/C10H11ClO/c11-9-6-8(3-4-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2

InChI Key

BVPGEROOIUREPQ-UHFFFAOYSA-N

Canonical SMILES

C1CC1CC2=CC(=C(C=C2)O)Cl

Origin of Product

United States

Preparation Methods

Friedel-Crafts Alkylation of 2-Chlorophenol

Friedel-Crafts alkylation offers a direct route for introducing the cyclopropylmethyl group. However, challenges arise due to the instability of cyclopropylmethyl carbocations, which may undergo ring-opening rearrangements.

Procedure (Adapted from,):

  • Substrate : 2-Chlorophenol.
  • Electrophile : Cyclopropylmethyl chloride or bromide.
  • Catalyst : Aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).
  • Conditions : Reaction in dichloromethane or dichloroethane at 0–30°C.

Challenges :

  • Competing ortho/para selectivity due to the directing effect of the hydroxyl group.
  • Carbocation rearrangement leading to byproducts (e.g., allylic derivatives).

Optimization :

  • Use of bulky Lewis acids (e.g., FeCl₃) to stabilize intermediates.
  • Low-temperature conditions to minimize side reactions.

Nucleophilic Aromatic Substitution (NAS)

NAS is viable if the aromatic ring is activated by electron-withdrawing groups.

Procedure (Inspired by,):

  • Substrate : 2-Chloro-4-fluorophenol.
  • Nucleophile : Cyclopropylmethyl Grignard reagent (cyclopropylmethyl-MgBr).
  • Conditions : Tetrahydrofuran (THF), −78°C to room temperature.

Advantages :

  • High regioselectivity at the para position relative to chlorine.
  • Avoids carbocation intermediates.

Limitations :

  • Requires pre-functionalization (e.g., fluorination) of the substrate.
  • Sensitivity to moisture and oxygen.

Functionalization of 2-Chloro-4-methylphenol

Conversion of a methyl group to cyclopropylmethyl via bromination and subsequent coupling.

Step 1: Bromination (Based on,):

  • Substrate : 2-Chloro-4-methylphenol.
  • Reagent : N-Bromosuccinimide (NBS) with azobisisobutyronitrile (AIBN).
  • Conditions : CCl₄, reflux, 12–24 hours.
  • Product : 2-Chloro-4-(bromomethyl)phenol.

Step 2: Grignard Coupling (Adapted from,):

  • Substrate : 2-Chloro-4-(bromomethyl)phenol.
  • Reagent : Cyclopropylmethyl magnesium bromide.
  • Catalyst : Copper(I) iodide.
  • Conditions : THF, 0–25°C.
  • Yield : ~70–85% (estimated).

Key Consideration :

  • Benzylic bromides are prone to elimination; use of copper catalysts mitigates this.

Cross-Coupling Approaches

Palladium-catalyzed cross-coupling enables precise introduction of the cyclopropylmethyl group.

Suzuki-Miyaura Coupling (Informed by):

  • Substrate : 2-Chloro-4-bromophenol.
  • Reagent : Cyclopropylmethyl boronic acid.
  • Catalyst : Pd(PPh₃)₄ with K₂CO₃.
  • Conditions : Dioxane/water, 80–100°C.

Advantages :

  • Excellent functional group tolerance.
  • High purity due to mild conditions.

Challenges :

  • Limited commercial availability of cyclopropylmethyl boronic acids.

Comparative Analysis of Methods

Method Key Reagents Yield Advantages Limitations
Friedel-Crafts Alkylation AlCl₃, cyclopropylmethyl-X 50–65% Direct, fewer steps Carbocation rearrangements
NAS Cyclopropylmethyl-MgBr 60–75% Regioselective Requires activated substrate
Methyl Functionalization NBS, cyclopropylmethyl-MgBr 70–85% Scalable, avoids Friedel-Crafts Multi-step, bromination side reactions
Suzuki Coupling Pd catalyst, boronic acid 65–80% High purity, regiocontrol Costly catalysts, reagent availability

Industrial Feasibility and Scale-Up

  • Preferred Route : Methyl functionalization (Section 1.2.3) balances yield and scalability. Bromination and Grignard steps are well-established in industrial settings.
  • Cost Considerations : Suzuki coupling is less favorable due to palladium costs, whereas Friedel-Crafts offers cost efficiency but requires rigorous byproduct management.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenols .

Scientific Research Applications

2-Chloro-4-(cyclopropylmethyl)phenol has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

    Biology: Investigated for its potential antimicrobial and antifungal properties.

    Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological activities.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(cyclopropylmethyl)phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclopropylmethyl group contribute to its overall reactivity and binding affinity. These interactions can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Table 1: Key Properties of 4-Substituted Chlorophenols

Compound Name Substituent (4-position) Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Key Applications/Notes References
2-Chloro-4-(cyclopropylmethyl)phenol Cyclopropylmethyl C₁₀H₁₁ClO 182.65 (calculated) N/A Hypothetical intermediate Inferred
2-Chloro-4-ethylphenol Ethyl C₈H₉ClO 156.61 N/A Industrial synthesis; solvent
2-Chloro-4-(trifluoromethyl)phenol Trifluoromethyl C₇H₄ClF₃O 196.55 66 (at 760 mmHg) Pharmaceutical intermediate
2-Chloro-4-(tert-pentyl)phenol tert-Pentyl (1,1-dimethylpropyl) C₁₁H₁₅ClO 198.69 257.4 Antimicrobial agents
2-Chloro-4-nitrophenol Nitro C₆H₄ClNO₃ 173.55 N/A Dye/pesticide intermediate
2-Chloro-4-(4-fluorophenoxy)phenol 4-Fluorophenoxy C₁₂H₈ClFO₂ 238.65 N/A Experimental pharmaceutical use

Structural and Electronic Effects

  • Electron-Donating vs. Withdrawing Groups: The cyclopropylmethyl group (electron-donating via hyperconjugation) contrasts with electron-withdrawing groups like trifluoromethyl (CF₃) or nitro (NO₂). This difference impacts acidity; for example, 2-Chloro-4-(trifluoromethyl)phenol (pKa ~6–7) is more acidic than alkyl-substituted analogs due to CF₃ stabilization of the phenoxide ion .
  • Steric Effects : Bulky substituents like tert-pentyl increase steric hindrance, reducing reactivity in nucleophilic substitutions but enhancing lipid solubility, which is critical for antimicrobial activity .

Q & A

Basic: What synthetic strategies are recommended for preparing 2-Chloro-4-(cyclopropylmethyl)phenol with high purity?

Methodological Answer:
The compound can be synthesized via nucleophilic substitution or Friedel-Crafts alkylation. For example:

  • Step 1: React 4-chlorophenol with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to introduce the cyclopropylmethyl group .
  • Step 2: Reduce the ketone intermediate using NaBH₄ or LiAlH₄ in tetrahydrofuran (THF)/ethanol, followed by purification via column chromatography (silica gel, chloroform/hexane eluent) .
  • Critical Note: Monitor reaction progress using thin-layer chromatography (TLC) and confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .

Advanced: How can crystallographic data resolve ambiguities in the molecular conformation of 2-Chloro-4-(cyclopropylmethyl)phenol?

Methodological Answer:
X-ray crystallography is essential for resolving intramolecular interactions:

  • Use SHELXL for structure refinement: Input intensity data (Mo Kα radiation, λ = 0.71073 Å) and apply restraints for bond distances/angles to minimize R-factors .
  • Key Observations: Intramolecular hydrogen bonds (e.g., O–H⋯Cl) stabilize the phenol ring conformation. Dihedral angles between aromatic and cyclopropyl groups should be analyzed using ORTEP-3 for graphical representation .
  • Data Contradictions: If experimental bond lengths deviate >0.02 Å from DFT calculations (e.g., Gaussian 16), re-examine thermal displacement parameters (ADPs) for overfitting .

Basic: What spectroscopic techniques are optimal for characterizing 2-Chloro-4-(cyclopropylmethyl)phenol?

Methodological Answer:

  • ¹H/¹³C NMR:
    • Phenol –OH proton appears as a singlet at δ 5.2–5.8 ppm (CDCl₃).
    • Cyclopropylmethyl protons show splitting patterns (δ 0.5–1.5 ppm) due to ring strain .
  • FT-IR: Confirm phenolic O–H stretch (broad peak ~3200 cm⁻¹) and C–Cl vibration (750 cm⁻¹) .
  • Mass Spectrometry (HRMS): Use ESI+ mode to detect [M+H]⁺ with <3 ppm mass error for molecular formula validation .

Advanced: How does steric hindrance from the cyclopropylmethyl group influence reactivity in cross-coupling reactions?

Methodological Answer:

  • Buchwald-Hartwig Amination: The cyclopropyl group restricts access to the para-chloro site, requiring bulky ligands (e.g., XPhos) and elevated temperatures (100–120°C) for C–N bond formation .
  • Suzuki-Miyaura Coupling: Steric effects reduce yields (<40%) unless microwave-assisted synthesis (150°C, 30 min) or directing groups (e.g., boronic esters) are employed .
  • Validation: Compare reaction kinetics (via in situ IR) with analogous compounds lacking the cyclopropyl group .

Basic: What are the recommended storage conditions to prevent degradation of 2-Chloro-4-(cyclopropylmethyl)phenol?

Methodological Answer:

  • Store under inert gas (argon) at –20°C in amber vials to prevent oxidation of the phenol moiety.
  • Stability Test: Conduct accelerated degradation studies (40°C/75% RH for 14 days) and monitor via HPLC for byproducts like quinones or dimerized species .

Advanced: How can computational modeling predict the compound’s bioavailability and toxicity?

Methodological Answer:

  • ADMET Prediction: Use SwissADME to calculate logP (clogP ~3.2), indicating moderate lipophilicity.
  • Toxicity Risks: Run ProTox-II to flag potential hepatotoxicity (CYP3A4 inhibition) due to the chloro and phenol groups .
  • Validation: Compare in silico results with in vitro assays (e.g., HepG2 cell viability) to resolve discrepancies >20% .

Basic: What purification methods are effective for removing trace metal catalysts from synthesized batches?

Methodological Answer:

  • Chelating Resins: Pass the crude product through Chelex 100 to sequester residual Al³⁺ or Pd²⁺.
  • Recrystallization: Use ethyl acetate/hexane (1:3) to precipitate pure product, achieving >99% purity (validated by ICP-MS for metal content <1 ppm) .

Advanced: How do solvent polarity and hydrogen-bonding networks affect crystallization outcomes?

Methodological Answer:

  • Screening: Test solvents with varying Hansen parameters (e.g., n-hexane vs. DMSO) to optimize crystal growth.
  • Hydrogen-Bond Analysis: Use Mercury CSD to map O–H⋯Cl and C–H⋯π interactions, which dictate packing motifs (e.g., herringbone vs. layered structures) .
  • Case Study: In ethanol, intramolecular H-bonds dominate, yielding needle-like crystals; in toluene, intermolecular interactions produce plate-like morphologies .

Basic: What safety protocols are critical when handling 2-Chloro-4-(cyclopropylmethyl)phenol?

Methodological Answer:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood to avoid inhalation.
  • Spill Management: Neutralize with 10% sodium bicarbonate and adsorb using vermiculite .

Advanced: How can isotopic labeling (e.g., ¹³C, ²H) elucidate metabolic pathways in pharmacokinetic studies?

Methodological Answer:

  • Synthesis: Introduce ¹³C at the cyclopropylmethyl carbon via labeled cyclopropane precursors (e.g., ¹³C-cyclopropane carboxylic acid).
  • Tracing: Administer the labeled compound in rodent models and analyze metabolites (e.g., glucuronides) using LC-MS/MS with MRM transitions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.